Cas no 180508-09-2 (6-chloro-4-methyl-1H-1,3-benzodiazole)

6-chloro-4-methyl-1H-1,3-benzodiazole structure
180508-09-2 structure
Product Name:6-chloro-4-methyl-1H-1,3-benzodiazole
CAS No:180508-09-2
MF:C8H7ClN2
MW:166.607580423355
MDL:MFCD02181079
CID:113468
PubChem ID:1512516
Update Time:2025-04-18

6-chloro-4-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-methyl-1H-benzo[d]imidazole
    • 1H-Benzimidazole,5-chloro-7-methyl-
    • 5-chloro-7-methyl-1H-Benzimidazole
    • 6-chloro-4-methyl-1H-benzimidazole
    • 6-Chloro-4-methylbenzimidazole
    • OR4449
    • SALOR-INT L480681-1EA
    • 1H-Benzimidazole,6-chloro-4-methyl-(9CI)
    • 1H-BenziMidazole, 5-chloro-7-Methyl-
    • 9467AA
    • FCH920877
    • 5-Chloro-7-methyl-1H-benzo[d]imidazole
    • 5-chloro-7-methyl-1H-1,3-benzodiazole
    • 6-chloro-4-methyl-1H-1
    • 6-chloro-4-methyl-1H-1,3-benzodiazole
    • AKOS006343948
    • F11861
    • A881110
    • FT-0737068
    • DS-17537
    • SCHEMBL13898339
    • CS-0085455
    • DTXSID10363698
    • MFCD02181079
    • 180508-09-2
    • 6-chloro-4-methyl-3H-1,3-benzodiazole
    • DB-065323
    • MDL： MFCD02181079
    • Inchi： 1S/C8H7ClN2/c1-5-2-6(9)3-7-8(5)11-4-10-7/h2-4H,1H3,(H,10,11)
    • InChI Key： XKWUSIGMAXJOMF-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C)C2=C(C=1)NC=N2

Computed Properties

  • Exact Mass: 166.03000
  • Monoisotopic Mass: 166.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: No data available
  • Boiling Point: 400.9°C at 760 mmHg
  • Flash Point: 228.5°C
  • Refractive Index: 1.675
  • Solubility: Very slightly soluble (0.22 g/l) (25 º C),
  • PSA: 28.68000
  • LogP: 2.52470
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-chloro-4-methyl-1H-1,3-benzodiazole Security Information

6-chloro-4-methyl-1H-1,3-benzodiazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-4-methyl-1H-1,3-benzodiazole Pricemore >>

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